5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

• IUPAC Name: 5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide
• InChI: InChI=1S/C10H17N3O2S/c11-8(14)4-2-1-3-7-9-6(5-16-7)12-10(15)13-9/h6-7,9H,1-5H2,(H2,11,14)(H2,12,13,15)
• InChI Key: XFLVBMBRLSCJAI-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)N)NC(=O)N2
• Molecular Formula: C10H17N3O2S
• DSSTOX Substance ID: DTXSID10863961
• Molecular Weight: 243.33 g/mol

Description

5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is also known as TAT-NR2B9c, and it has been extensively studied for its ability to modulate the activity of N-methyl-D-aspartate (NMDA) receptors.

Scientific Research Applications

• Synthesis and Applications in Biotin (Vitamin H) Production :

  • Zav’yalov et al. (2006) developed a method for the regioselective chlorination of 6-(5-methyl-2-oxo-4-imidazolin-4-yl)-6-oxohexanoic acid ethyl ester, which is crucial in the synthesis of biotin, a key compound in vitamin H production. This method includes the synthesis of tetradehydrobiotin esters, closely related to the chemical structure (Zav’yalov et al., 2006).

• Development of Chiral Coordination Polymers :

  • Altaf and Stoeckli-Evans (2013) described the reaction of biotin with silver acetate, leading to the formation of neutral chiral two-dimensional polymer networks. This work contributes to the understanding of the coordination chemistry of biotin, a derivative of which is 5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid (Altaf & Stoeckli-Evans, 2013).

• Antibacterial Bioactivity :

  • Liang et al. (2016) outlined a synthetic route from biotin to 6-Pentyl-tetrahydro-thieno(3,4-d)imidazol-2-one, emphasizing its important antibacterial bioactivity. This highlights the potential medical applications of compounds structurally similar to the one (Liang et al., 2016).

• Biosensor Probes :

  • Banasik (2017) reported a method for the synthesis of biotin pre-functionalized linkers for the preparation of new biosensor probes. The target compound synthesized in this study shares a similar structural motif with 5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide (Banasik, 2017).

• Magnetism and Luminescence in Metal-Organic Frameworks :

  • Wang et al. (2021) explored the synthesis of a terthiophene-based imidazole luminophore for use in a metal-organic framework (MOF). This research demonstrates the diverse applications of thieno[3,4-d]imidazole derivatives in materials science (Wang et al., 2021).

• Corrosion Inhibition Studies :

  • Ammal et al. (2018) investigated the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles, demonstrating the potential application of similar imidazole derivatives in material protection and engineering (Ammal et al., 2018).